Enniatin B

Chinese Name

Enniatin B

English Name

Enniatin B

标识符

CAS No.

917-13-5

Molecular Formula

C33H57N3O9

Molecular Weight

639.8310

Compound details reference Kuujia Chemical Encyclopedia: 917-13-5

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

36%

28/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled28

druglikeness.missing50

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

639.8000

druglikeness.valid

TPSA

150.1500

druglikeness.valid

pKa_acidic

pKa_basic

LogP

LogD

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

druglikeness.valid

corneal_permeability

HIA

bioavailability

PPB

tissue_distribution

blood_brain_barrier

druglikeness.valid

placental_barrier

milk_secretion

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

CYP1A2_inhibitor

CYP2C9_substrate

CYP2C9_inhibitor

CYP2C19_substrate

CYP2C19_inhibitor

CYP2D6_substrate

CYP2D6_inhibitor

CYP3A4_substrate

CYP3A4_inhibitor

UGT1A1_substrate

UGT1A3_substrate

UGT1A4_substrate

UGT1A6_substrate

UGT1A9_substrate

Ames_test

Unknown

druglikeness.valid

micronucleus_test

Unknown

druglikeness.valid

chromosomal_aberration

Unknown

druglikeness.valid

DNA_damage

Unknown

druglikeness.valid

carcinogenicity

Unknown

druglikeness.valid

LD50_oral

LD50_iv

hepatotoxicity

Unknown

druglikeness.valid

cardiotoxicity

Unknown

druglikeness.valid

nephrotoxicity

Unknown

druglikeness.valid

neurotoxicity

Unknown

druglikeness.valid

hERG_inhibition

Unknown

druglikeness.valid

Pgp_substrate

Pgp_inhibitor

BCRP_substrate

BCRP_inhibitor

OATP1B1_substrate

OATP1B1_inhibitor

OATP1B3_substrate

OATP1B3_inhibitor

drug_induced_liver_injury

Unknown

druglikeness.valid

QT_prolongation

Unknown

druglikeness.valid

skin_sensitization

Unknown

druglikeness.valid

respiratory_toxicity

Unknown

druglikeness.valid

reproductive_toxicity

Unknown

druglikeness.valid

Peff

Syn_Accessibility

MRTD

Skin_Sens

Unknown

druglikeness.valid

Resp_Sens

Unknown

druglikeness.valid

Photo_tox

Unknown

druglikeness.valid

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

病毒性感染

Viral Infections

Corresponding Targets:

[object (N/A)PRKCA (PRKCA)MAPK1 (MAPK1)

多药耐药细菌感染

Multidrug-Resistant Bacterial Infections

Corresponding Targets:

细菌DNA旋转酶 (gyrA/gyrB)细菌脂多糖 (-)

侵袭性真菌感染

Invasive Fungal Infections

Corresponding Targets:

ERG11 (ERG11)细菌脂多糖 (-)

肿瘤细胞增殖

Tumor Cell Proliferation

Corresponding Targets:

BCL2 (BCL2)细胞周期蛋白依赖激酶 (CDK1/CDK2)线粒体钙离子通道 (MCU)

免疫调节异常疾病

Immune Dysregulation Disorders

Corresponding Targets:

NFKB1 (NFKB1)血小板内钙离子通道 (ORAI1)T细胞受体 (TCR)

Plant Sources

No plant sources

Enniatin B

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Enniatin B

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.43%3/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability17%1/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution17%1/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A40%0/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism0%0/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration100%5/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity71%5/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.0%0/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski50%8/16 druglikeness.fields

Risk Assessment

相关化合物